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Compound of Interest

Compound Name: 5-Amino-2-morpholinobenzonitrile

Cat. No.: B1281424

For Researchers, Scientists, and Drug Development Professionals

Molecular Structure and Identifiers

This section provides the fundamental structural and identifying information for 5-Amino-2-
morpholinobenzonitrile.

Table 1: Molecular Identifiers for 5-Amino-2-morpholinobenzonitrile

Identifier Value Source
CAS Number 78252-12-7 [11[2]13][4]
Molecular Formula C11H13NsO [2][3]
Molecular Weight 203.24 g/mol [2][3]

InChl=1S/C11H13N30/c12-8-
InChl 9-7-10(13)1-2-11(9)14-3-5-15-  [3]
6-4-14/n1-2,7H,3-6,13H2
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Physicochemical Data

A comprehensive search for experimentally determined or computationally predicted
physicochemical properties such as logP, hydrogen bond donor and acceptor counts, and polar
surface area for 5-Amino-2-morpholinobenzonitrile did not yield any specific data from
publicly available scientific literature or databases. While general principles of medicinal
chemistry can be applied to estimate these properties based on the structure, no citable
quantitative data is available at this time.

Experimental Protocols

Detailed experimental protocols for the synthesis of 5-Amino-2-morpholinobenzonitrile are
not readily available in the public domain. Chemical suppliers list the compound for sale,
implying that synthetic routes exist; however, these are proprietary and not disclosed in
published literature.

Biological Activity and Signaling Pathways

As of the latest available information, there is no published research detailing the biological
activity, mechanism of action, or any associated signaling pathways for 5-Amino-2-
morpholinobenzonitrile. The compound is listed by various chemical suppliers, suggesting its
potential use as a building block in chemical synthesis or as a research chemical, but its
specific biological functions have not been characterized in the scientific literature.

Due to the lack of information on biological activity and signaling pathways, no diagrams can
be generated.

Summary and Future Directions

5-Amino-2-morpholinobenzonitrile is a defined chemical entity with a known molecular
structure. However, there is a significant gap in the publicly accessible scientific literature
regarding its physicochemical properties, synthesis, and biological effects. For researchers and
drug development professionals, this presents both a challenge and an opportunity. The
compound's structure, featuring a benzonitrile scaffold with amino and morpholino substituents,
suggests potential for biological activity. Further research is required to elucidate its properties
and potential applications. This would involve de novo synthesis, comprehensive
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physicochemical characterization, and screening for biological activity across various assays to
determine its therapeutic potential and mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

